Cas no 1427963-41-4 (N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide)

• Product Name: N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide
• CAS No: 1427963-41-4
• MF: C₁₅H₁₇Cl₂N₃O
• MW: 326.220981359482
• CID: 5673960
• PubChem ID: 60967836
• Update Time: 2025-06-07

N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684960
• N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide
• AKOS010193022
• Z648954436
• 1427963-41-4

• Inchi： 1S/C15H17Cl2N3O/c1-20-6-4-15(10-18,5-7-20)19-14(21)9-11-2-3-12(16)13(17)8-11/h2-3,8H,4-7,9H2,1H3,(H,19,21)
• InChI Key： LMSNJFSYBLGWAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(NC1(C#N)CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 325.0748676g/mol
• Monoisotopic Mass: 325.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide

Comprehensive Overview of N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide (CAS No. 1427963-41-4)

The compound N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide (CAS No. 1427963-41-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with a cyano group and a 3,4-dichlorophenyl moiety, makes it a valuable candidate for studying receptor interactions and metabolic pathways. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier.

In recent years, the demand for novel CNS-targeting compounds has surged, driven by the growing prevalence of neurological disorders such as Alzheimer's disease and Parkinson's disease. N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide has been explored for its affinity toward specific neurotransmitter receptors, including dopamine and serotonin receptors. This aligns with current trends in precision medicine, where tailored therapies are designed to address individual patient needs. The compound's cyano group also enhances its metabolic stability, a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide involves multi-step organic reactions, including amidation and nucleophilic substitution. Its CAS No. 1427963-41-4 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. The compound's molecular weight and logP value are frequently searched parameters, reflecting the importance of physicochemical properties in drug discovery.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide may exhibit anti-proliferative effects on certain cancer cell lines. This has led to increased scrutiny of its structure-activity relationship (SAR), with researchers aiming to optimize its efficacy and minimize off-target effects. The integration of computational chemistry tools, such as molecular docking, has accelerated these investigations.

Environmental and toxicity studies are also critical for N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide. As regulatory agencies emphasize green chemistry principles, scientists are evaluating the compound's biodegradability and ecological impact. Questions like "Is N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide environmentally persistent?" are commonly searched, highlighting public and scientific concern.

In summary, N-(4-cyano-1-methylpiperidin-4-yl)-2-(3,4-dichlorophenyl)acetamide (CAS No. 1427963-41-4) represents a versatile compound with broad applications in drug discovery, neurology, and oncology. Its structural features, including the cyano group and dichlorophenyl unit, make it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in biomedical science.